Cas no 1805289-04-6 (4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid
• CAS No: 1805289-04-6
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4881889
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H4F3NO3/c8-4-3(6(9)10)2(12)1-11-5(4)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： ZHVKFUVQNJJWJK-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=C(C=1C(F)F)O

Computed Properties

• Exact Mass: 207.014
• Monoisotopic Mass: 207.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic Acid (CAS No. 1805289-04-6)

4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid, identified by its CAS number 1805289-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both difluoromethyl and fluoro substituents, along with a hydroxyl group, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key functional moiety in modern drug design due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the fluoro substituent is widely recognized for its ability to influence electronic properties, lipophilicity, and binding interactions with enzymes and receptors. The combination of these groups in 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid suggests a potential for developing novel compounds with enhanced pharmacological efficacy and reduced side effects.

The hydroxyl group at the 5-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, which can be exploited to improve solubility and target specificity. This structural motif is particularly relevant in the design of kinase inhibitors, antiviral agents, and other therapeutic molecules where precise interaction with biological targets is critical. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the rational design of next-generation drugs.

In recent years, there has been a surge in interest regarding fluorinated pyridines as pharmacophores due to their broad spectrum of biological activities. For instance, studies have demonstrated that fluorinated pyridines can enhance the bioavailability of drug candidates by improving their lipophilicity while maintaining metabolic stability. The compound 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid exemplifies this trend, as its structural features align well with these principles.

One of the most compelling aspects of this compound is its potential application in the development of antitumor agents. Pyridine derivatives have been extensively studied for their role in inhibiting various kinases involved in cancer progression. The presence of both difluoromethyl and fluoro groups enhances the likelihood that this compound will exhibit potent inhibitory activity against these targets. Furthermore, the hydroxyl group provides a site for further derivatization, allowing chemists to fine-tune its pharmacological properties.

Another area where this compound shows promise is in antiviral research. The ability of fluorinated pyridines to interfere with viral replication mechanisms has been well-documented. By incorporating structural elements such as those found in 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid, researchers may develop novel antiviral drugs capable of overcoming existing resistance mechanisms. This is particularly relevant in light of emerging viral threats that require rapid development of effective treatments.

The synthesis of 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid presents unique challenges due to the sensitivity of the fluorinated groups and the need for precise functionalization around the pyridine core. However, advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as metal-catalyzed cross-coupling reactions and directed ortho-metalation have been instrumental in constructing complex fluorinated pyridines like this one.

From a regulatory perspective, compounds containing fluorine atoms often require additional scrutiny due to their potential environmental impact and metabolic behavior. However, when designed judiciously, these compounds can offer significant therapeutic advantages over non-fluorinated analogs. Regulatory agencies are increasingly recognizing this potential, leading to streamlined pathways for approving innovative fluorinated drug candidates.

The future prospects for 4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid are bright, particularly as computational tools continue to improve our ability to predict biological activity from chemical structure. By leveraging machine learning algorithms and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound with enhanced potency and selectivity. This approach promises to accelerate the discovery process for new therapeutic agents.

In conclusion,4-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-2-carboxylic acid (CAS No. 1805289-04-6) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and potential applications across multiple therapeutic areas. As research in fluorinated pyridines continues to evolve,this compound is likely to play an important role in shaping the future landscape of drug discovery and development.